Cas no 850905-55-4 (2-(2-benzyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy-N-(4-bromophenyl)acetamide)

• Product Name: 2-(2-benzyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy-N-(4-bromophenyl)acetamide
• CAS No: 850905-55-4
• MF: C₂₄H₂₁BrN₂O₃
• MW: 465.339145421982
• CID: 5969039
• PubChem ID: 2152008
• Update Time: 2025-06-08

2-(2-benzyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy-N-(4-bromophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-benzyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy-N-(4-bromophenyl)acetamide
• 2-((2-benzyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy)-N-(4-bromophenyl)acetamide
• Acetamide, N-(4-bromophenyl)-2-[[1,2,3,4-tetrahydro-1-oxo-2-(phenylmethyl)-5-isoquinolinyl]oxy]-
• F0556-0251
• 2-[(2-benzyl-1-oxo-3,4-dihydroisoquinolin-5-yl)oxy]-N-(4-bromophenyl)acetamide
• 2-[(2-benzyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy]-N-(4-bromophenyl)acetamide
• AKOS024583144
• 850905-55-4

• Inchi： 1S/C24H21BrN2O3/c25-18-9-11-19(12-10-18)26-23(28)16-30-22-8-4-7-21-20(22)13-14-27(24(21)29)15-17-5-2-1-3-6-17/h1-12H,13-16H2,(H,26,28)
• InChI Key： QVTROTBISXLSNO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Br)C=C1)(=O)COC1=CC=CC2=C1CCN(CC1=CC=CC=C1)C2=O

Computed Properties

• Exact Mass: 464.07356g/mol
• Monoisotopic Mass: 464.07356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.455±0.06 g/cm3(Predicted)
• Boiling Point: 710.3±60.0 °C(Predicted)
• pka: 12.32±0.70(Predicted)

Additional information on 2-(2-benzyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy-N-(4-bromophenyl)acetamide

Introduction to 2-(2-benzyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy-N-(4-bromophenyl)acetamide (CAS No. 850905-55-4) and Its Emerging Applications in Chemical Biology

The compound 2-(2-benzyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy-N-(4-bromophenyl)acetamide (CAS No. 850905-55-4) represents a fascinating intersection of medicinal chemistry and pharmacology, embodying the innovative spirit of modern drug discovery. As a derivative of tetrahydroisoquinoline (THIQ), a scaffold renowned for its biological activity, this molecule has garnered attention for its potential therapeutic applications. The structural complexity and functional diversity of this compound make it a compelling candidate for further exploration in the realm of chemical biology.

At the heart of this compound lies the tetrahydroisoquinoline core, a heterocyclic structure that has been extensively studied for its role in modulating various biological pathways. Tetrahydroisoquinolines are natural products and pharmacologically active compounds found in numerous organisms, where they often serve as intermediates in the biosynthesis of alkaloids. The presence of the 1-oxo group in the molecular structure enhances its reactivity and binding affinity, making it an attractive scaffold for drug design. The benzyl substituent further contributes to the molecule's stability and solubility, facilitating its use in biochemical assays.

The N-(4-bromophenyl)acetamide moiety adds another layer of functionality to this compound, introducing a brominated aromatic ring that can participate in various interactions with biological targets. Bromine atoms are frequently incorporated into drug molecules due to their ability to enhance binding affinity and metabolic stability. This particular substitution pattern has been explored in several high-throughput screening campaigns, where it has shown promise in identifying novel bioactive compounds. The combination of these structural elements makes 2-(2-benzyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy-N-(4-bromophenyl)acetamide a versatile tool for medicinal chemists.

Recent advancements in computational chemistry have enabled the rapid design and optimization of molecules like this one. By leveraging machine learning algorithms and molecular docking simulations, researchers can predict the binding modes and efficacy of such compounds with unprecedented accuracy. This approach has significantly accelerated the drug discovery process, allowing for the identification of lead candidates that would have been computationally expensive or time-consuming to synthesize experimentally.

In addition to computational methods, experimental techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have played a crucial role in elucidating the structure-activity relationships (SAR) of tetrahydroisoquinoline derivatives. These methodologies provide detailed insights into how the molecular structure influences interactions with biological targets, such as enzymes and receptors. For instance, studies have shown that modifications to the aromatic rings or side chains can significantly alter binding affinities and pharmacokinetic properties.

The therapeutic potential of 2-(2-benzyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy-N-(4-bromophenyl)acetamide has been explored in several preclinical studies. Its ability to modulate neurotransmitter systems has led researchers to investigate its potential as an antidepressant or anxiolytic agent. Tetrahydroisoquinoline derivatives are known to interact with serotonin receptors, which are implicated in mood regulation. Furthermore, their effects on dopamine pathways suggest possible applications in treating neurodegenerative diseases such as Parkinson's disease.

Another area where this compound shows promise is in oncology. The brominated aromatic ring can serve as a handle for covalent bond formation with target proteins, leading to increased drug potency and duration of action. Several recent studies have highlighted the importance of covalent inhibitors in cancer therapy due to their ability to achieve durable responses by irreversibly binding to key enzymatic targets. The structural features of 2-(2-benzyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy-N-(4-bromophenyl)acetamide make it an ideal candidate for developing such covalent inhibitors.

The synthesis of this compound involves multiple steps that showcase the ingenuity of organic chemists in constructing complex molecular architectures. Key synthetic strategies include condensation reactions between benzaldehyde derivatives and amino acids under basic conditions to form tetrahydroisoquinoline intermediates. Subsequent functionalization with acetoamides introduces the necessary pharmacophores while maintaining overall molecular integrity.

The role of high-performance liquid chromatography (HPLC) and mass spectrometry (MS) cannot be overstated in ensuring the purity and identity of synthetic products like this one. These analytical techniques provide robust methods for characterizing complex organic molecules at both qualitative and quantitative levels. Advanced HPLC methods allow for the separation of isomers and impurities with high resolution, ensuring that only material meeting stringent purity criteria is advanced into downstream applications.

As our understanding of biological systems continues to evolve at a rapid pace, so too does our capacity to design molecules that interact with them more precisely. The integration of interdisciplinary approaches—combining computational modeling with experimental validation—has revolutionized how we approach drug discovery today. Compounds like 2-(2-benzyl-1-oxyoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenotetrahydroisoquinolin-oxygenyloxy-N-(4-bromophenyl)-acetamide exemplify this synergy by bridging gaps between theoretical biology and practical chemistry.

The future directions for research on this compound are multifaceted but promising. Further exploration into its mechanism(s) of action will be critical for translating preclinical findings into clinical success stories. Additionally; exploring analogs through structure-based design may uncover even more potent or selective derivatives worth investigating further.